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Compound of Interest

Compound Name: DL-Alanine-15N

Cat. No.: B1604622 Get Quote

For researchers, scientists, and drug development professionals utilizing DL-Alanine-15N, a

stable, non-radioactive isotopically labeled amino acid, ensuring safe handling and proper

disposal is paramount for both personal safety and experimental integrity. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure and efficient laboratory environment.

Immediate Safety and Handling Protocols
While DL-Alanine-15N is not classified as a hazardous substance, it is crucial to adhere to

good industrial hygiene and safety practices.[1][2] The primary routes of exposure are

inhalation, ingestion, and contact with skin or eyes. Potential effects of exposure include

respiratory tract, skin, and eye irritation.[3]

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is the first line of defense. The following PPE

is recommended when handling DL-Alanine-15N:
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PPE Category Item Specification

Eye Protection
Safety glasses with side

shields or goggles

Must conform to European

Standard EN166 or OSHA 29

CFR 1910.133.[4][5]

Hand Protection Protective gloves

Chemical-resistant gloves

suitable for handling fine

powders.

Body Protection Laboratory coat
Should be worn to prevent skin

contact.

Respiratory Protection
NIOSH/CEN approved

respirator

Recommended when handling

large quantities or if dust

formation is likely.[3][6]

Operational Workflow: From Receipt to Disposal
A structured workflow ensures that DL-Alanine-15N is handled safely and efficiently throughout

its lifecycle in the laboratory.
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DL-Alanine-15N Handling Workflow
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Caption: A logical workflow for the safe handling of DL-Alanine-15N.

Step-by-Step Guidance:
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Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Ensure the label clearly identifies the contents as DL-Alanine-15N.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.[1][7] It should be kept away from strong oxidizing agents.[2][5]

Sample Preparation: When preparing solutions, avoid the formation of dust. Use a fume

hood or a well-ventilated area for weighing and transferring the powder.

Experimental Use: During experimental procedures, such as metabolic labeling or NMR

spectroscopy, adhere to all laboratory-specific safety protocols.

Decontamination: After use, thoroughly clean all surfaces and equipment that have come

into contact with DL-Alanine-15N.

Waste Disposal: As a non-hazardous substance, DL-Alanine-15N can typically be disposed

of with regular chemical waste, but always in accordance with local, state, and federal

regulations.[3][6] Do not let the product enter drains.[3]

In Case of Exposure: First Aid Measures
Immediate and appropriate first aid is crucial in the event of accidental exposure:

After inhalation: Move the individual to fresh air. If breathing is difficult, seek medical

attention.[3]

After skin contact: Wash the affected area with soap and plenty of water.[3]

After eye contact: Rinse the eyes with water as a precaution.[3]

After ingestion: Rinse the mouth with water and consult a physician.[3]

Physical and Chemical Properties
The following table summarizes key quantitative data for DL-Alanine-15N:
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Property Value

Molecular Formula C₃H₇¹⁵NO₂

Molecular Weight 90.09 g/mol [8][9]

Appearance White crystalline powder/solid[1]

Melting Point 289 °C (decomposes)[8]

Isotopic Purity ≥ 98 atom % ¹⁵N[8][9]

Storage Temperature
Room temperature, away from light and

moisture[10]

Disposal Plan
The disposal of DL-Alanine-15N and its containers should be handled responsibly:

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3]

Contaminated Materials: Any materials, such as gloves or wipes, that have come into contact

with the compound should be placed in a sealed container and disposed of according to

institutional guidelines.

Containers: Empty containers should be disposed of as unused product.[3]

By adhering to these safety and logistical guidelines, researchers can confidently and safely

incorporate DL-Alanine-15N into their vital work, fostering a culture of safety and scientific

excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

